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Introduction

Cycloheptanone, also known as suberone, is a seven-membered cyclic ketone with the
chemical formula C7H120.[1][2] It is a colorless to pale yellow, volatile liquid with a
characteristic camphor- or peppermint-like odor.[2][3] This versatile compound serves as a
crucial intermediate and building block in organic synthesis, particularly in the pharmaceutical
industry for the preparation of various therapeutic agents.[4][5] Its unique seven-membered

ring structure imparts specific conformational and reactivity characteristics that are of significant
interest in medicinal chemistry and material science. This guide provides a comprehensive
overview of the physical, chemical, and spectroscopic properties of cycloheptanone, along
with detailed experimental protocols for its key transformations.

Physical and Chemical Properties

The fundamental physical and chemical properties of cycloheptanone are summarized in the
tables below for easy reference and comparison.

General and Physical Properties
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Property Value Reference(s)
Molecular Formula C7H120 [1112]
Molar Mass 112.17 g/mol [1]
Appearance Colorless to pale yellow liquid [11[2]
Odor Camphor- or peppermint-like [2][3]
Density 0.951 g/mL at 25 °C [6]
Boiling Point 179 °C [6]
Melting Point -28 °C
Flash Point 56 °C (133 °F) [1]
Refractive Index (n2°/D) 1.461 [6]
- Insoluble in water; soluble in
Solubility [1112]
ethanol and ether
Spectroscopic Technique Key Peaks/Signals Reference(s)
Infrared (IR) Spect Strong C=0 stretch around 78]
nfrare ectrosco
P by 1705 cm™?
Multiplet at ~2.49 ppm (4H, o-
1H NMR Spectroscopy protons), Multiplet at ~1.5-1.9 [9][10]
ppm (8H, other ring protons)
Carbonyl carbon at ~214 ppm,
a-carbons at ~44 ppm, other
13C NMR Spectroscopy ) [51[11]
ring carbons at ~30, 28, and
24 ppm
Molecular ion (M*) peak at m/z
Mass Spectrometry (MS) 112. Key fragments at m/z 84, [12][13]

68, 55.
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Chemical Synthesis and Reactions

Cycloheptanone can be synthesized through various methods, including ring expansion of
cyclohexanone and cyclization of suberic acid derivatives. It undergoes a range of chemical
reactions typical of ketones, which are fundamental to its utility in organic synthesis.

Synthesis via Ring Expansion of Cyclohexanone

A common laboratory-scale synthesis involves the Tiffeneau-Demjanov ring expansion of

cyclohexanone using diazomethane.[1][14]

Workflow for Cycloheptanone Synthesis via Ring Expansion
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Caption: Synthesis of Cycloheptanone via Ring Expansion.
This protocol is adapted from established procedures for diazomethane reactions.

o Preparation of Diazomethane Solution: A solution of diazomethane in ether is prepared from
a suitable precursor (e.g., Diazald®) following standard, well-established safety protocols.
Caution: Diazomethane is toxic and explosive. All operations should be conducted in a fume
hood with appropriate safety shielding.

e Reaction: To a cooled (0 °C) solution of cyclohexanone (1.0 eq) in ether, the ethereal
solution of diazomethane is added portion-wise with gentle stirring. The reaction is allowed to
warm to room temperature and stirred until the yellow color of diazomethane disappears,
indicating its consumption.

o Work-up and Purification: The reaction mixture is carefully concentrated under reduced
pressure to remove the ether solvent. The resulting crude cycloheptanone is then purified
by fractional distillation under reduced pressure.[2][15]

Key Chemical Reactions

Cycloheptanone can be oxidatively cleaved to form pimelic acid, a valuable dicarboxylic acid
used in the synthesis of polymers and fragrances.[16]
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Oxidative Cleavage of Cycloheptanone

Cycloheptanone

Tautomerization

(Enol Intermediate)

Oxidative Attack
(e.g., by HNOs)

(Dicarbonyl Intermediate)
C-C Bond Cleavage
Pimelic Acid

Enolate Formation and Alkylation of Cycloheptanone

Cycloheptanone Strong Base (e.g., LDA)

(Cycloheptanone Enolate) Electrophile (R-X)
G-Alkylated Cycloheptanone)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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